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Compound of Interest

Compound Name: 4-Bromophenylacetone

Cat. No.: B042570

Introduction

4-Bromophenylacetone, a substituted ketone, is a chemical compound primarily recognized
for its role as a precursor in organic synthesis. While its direct applications in materials science
are not extensively documented, its utility as a building block for more complex molecules
suggests potential indirect contributions. This document explores the known characteristics of
4-Bromophenylacetone and outlines its established roles, providing a foundation for
researchers and scientists.

Physicochemical Properties of 4-
Bromophenylacetone

A comprehensive understanding of a compound's physical and chemical properties is
fundamental to exploring its potential applications. The table below summarizes the key
physicochemical data for 4-Bromophenylacetone.
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Property Value

Molecular Formula CoH9Bro

Molar Mass 213.07 g/mol

Appearance Light yellow crystalline solid

Melting Point 49-52 °C

Boiling Point 267.6x25.0 °C at 760 mmHg

Density 1.4+0.1 g/cm3

Solubility Insoluble in water, soluble in organic solvents

Table 1: Physicochemical Properties of 4-Bromophenylacetone

Current Applications: A Focus on Organic Synthesis

Current scientific literature predominantly identifies 4-Bromophenylacetone as an
intermediate in the synthesis of various organic compounds. Its chemical structure, featuring a
bromine atom and a ketone group, makes it a versatile reactant for a range of chemical
transformations.

Experimental Protocol: A Representative Synthetic Application

The following protocol details a representative synthetic route involving 4-
Bromophenylacetone. This example is illustrative of its role as a chemical precursor.

Objective: To demonstrate a typical synthetic transformation of 4-Bromophenylacetone.
Materials:

e 4-Bromophenylacetone

e Appropriate solvent (e.g., methanol, ethanol)

e Reducing agent (e.g., sodium borohydride)
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» Reaction vessel

o Stirring apparatus

o Standard laboratory glassware for workup and purification
Procedure:

e Reaction Setup: Dissolve a known quantity of 4-Bromophenylacetone in the chosen
solvent within the reaction vessel.

o Reagent Addition: Gradually add the reducing agent to the solution while stirring. The
reaction progress can be monitored using techniques such as Thin Layer Chromatography
(TLC).

e Reaction Quenching: Upon completion, carefully quench the reaction by adding an
appropriate quenching agent (e.g., water, dilute acid).

o Extraction: Extract the product from the aqueous layer using a suitable organic solvent.

« Purification: Purify the extracted product using techniques like column chromatography or
recrystallization to obtain the final compound.

o Characterization: Characterize the purified product using analytical methods such as Nuclear
Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) to confirm its
identity and purity.

Visualization of a Synthetic Pathway

The following diagram illustrates a generalized workflow for a chemical synthesis starting from
4-Bromophenylacetone.
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Caption: Generalized workflow for the synthesis of a derivative from 4-Bromophenylacetone.
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Conclusion

While direct applications of 4-Bromophenylacetone in materials science are not currently
established, its role as a versatile chemical intermediate is clear. The development of novel
materials often relies on the synthesis of new organic molecules, and in this context, 4-
Bromophenylacetone and its derivatives may offer future possibilities. Researchers in
materials science could potentially explore the integration of molecules synthesized from this
precursor to create materials with desired electronic, optical, or thermal properties. Further
research is needed to bridge the gap between its use in organic synthesis and potential
applications in the development of new materials.

 To cite this document: BenchChem. [Applications of 4-Bromophenylacetone in Materials
Science: A Review of Current Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042570#applications-of-4-bromophenylacetone-in-
materials-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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